Cas no 41855-35-0 (4'-Acetylbenzo-18-crown 6-Ether)

4'-Acetylbenzo-18-crown 6-Ether structure

41855-35-0 structure

Product Name:4'-Acetylbenzo-18-crown 6-Ether

CAS No:41855-35-0

Molecular Formula:C₁₈H₂₆O₇

Molecular Weight:354.3948

MDL:MFCD00188456

CID:927441

PubChem ID:87563044

4'-Acetylbenzo-18-crown 6-Ether Properties

Names and Identifiers

- 4'-acetylbenzo-18-crown 6-ether
- 1-(2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-trien-20-yl)ethanone
- 2,3-(4-Acetylbenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
- 2,3-(4'-Acetobenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
- 1-(6,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxabenzocyclooctadecen-2-yl)ethanone
- MLS001030080
- GOVDFSVHYMATAJ-UHFFFAOYSA-N
- HMS2780P19
- STL089780
- SMR000427501
- ST023668
- SR-01000390008
- 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)ethanone
- AF-962/32161012
- 4//'-Acetylbenzo-18-crown 6-Ether
- 41855-35-0
- CHEMBL1340743
- ethanone, 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)-
- AKOS001025497
- UPCMLD0ENAT0400-2009:001
- DTXSID20394776
- MFCD00188456
- SR-01000390008-1
- 1-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)ethan-1-one
- Z56755907
- 1-(2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-yl)ethanone
- 4-ACETYLBENZO-18-CROWN 6-ETHER
- 1-(6,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxa-benzocyclooctadecen-2-yl)-ethan one
- CS-0203394
- BENZO18CROWN6ETHERMACETYL
- A1604
- DB-050812
- T70902
- SCHEMBL14849222
- 1-(DECAHYDRO-5,8,11,14,17,20-HEXAOXA-BENZOCYCLOOCTADECEN-2-YL)-ETHANONE
- MDL： MFCD00188456
- InChIKey： GOVDFSVHYMATAJ-UHFFFAOYSA-N
- Inchi： 1S/C18H26O7/c1-15(19)16-2-3-17-18(14-16)25-13-11-23-9-7-21-5-4-20-6-8-22-10-12-24-17/h2-3,14H,4-13H2,1H3
- SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C1=2

Computed Properties

Exact Mass: 354.16800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 354.16785316g/mol
Heavy Atom Count: 25
Complexity: 363
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 72.4

Experimental Properties

LogP: 1.72680
PSA: 72.45000
Boiling Point: 527.7±50.0 °C at 760 mmHg
Melting Point: 77.0 to 81.0 deg-C
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 231.6±30.2 °C
Density: 1.084

4'-Acetylbenzo-18-crown 6-Ether Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003L3H-1g	4-ACETYLBENZO-18-CROWN 6-ETHER	41855-35-0	>97.0%(GC)	1g	$561.00	2025-02-20
A2B Chem LLC	AB66509-1g	4'-Acetylbenzo-18-crown 6-ether	41855-35-0	>97.0%(GC)	1g	$820.00	2024-04-20
Aaron	AR003LBT-1g	4-ACETYLBENZO-18-CROWN 6-ETHER	41855-35-0	97%	1g	$363.00	2025-01-22
abcr	AB144079-1 g	4'-Acetylbenzo-18-crown 6-ether; .	41855-35-0		1 g	€834.40	2023-07-20
Ambeed	A304469-1g	1-(2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-yl)ethanone	41855-35-0	98%	1g	$698.0	2025-02-19
eNovation Chemicals LLC	Y1234812-1g	4-ACETYLBENZO-18-CROWN 6-ETHER	41855-35-0	97%	1g	$410	2024-06-07
TRC	A192418-10mg	4'-Acetylbenzo-18-crown 6-Ether	41855-35-0		10mg	$ 50.00	2022-06-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A151568-1G	4'-Acetylbenzo-18-crown 6-Ether	41855-35-0	>97.0%(GC)	1g	¥2655.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A869492-200mg	4'-Acetylbenzo-18-crown 6-Ether	41855-35-0	97%	200mg	￥719.10	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A1604-1g	4'-Acetylbenzo-18-crown 6-Ether	41855-35-0	95.0%(GC)	1g	￥3990.0	2022-06-10

4'-Acetylbenzo-18-crown 6-Ether Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:41855-35-0)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:41855-35-0)4'-Acetylbenzo-18-crown 6-Ether

Purity:99%

Quantity:1g

Price($):330.0